Compound 48/80 (hydrochloride)
Compound 48/80 (hydrochloride)
Compound 48/80 is a condensation product of N-methyl-p-methoxyphenethylamine with formaldehyde that causes histamine degranulation from mast cells. Compound 48/80 also inhibits human platelet aggregation through suppression of calmodulin (CaM) (IC50 = 0.41 μg/ml for CaM-dependent Ca
Brand Name:
Vulcanchem
CAS No.:
848035-21-2
VCID:
VC0163324
InChI:
InChI=1S/C32H45N3O3.3ClH/c1-33-14-11-23-7-9-30(36-4)26(17-23)21-28-19-25(13-16-35-3)20-29(32(28)38-6)22-27-18-24(12-15-34-2)8-10-31(27)37-5;;;/h7-10,17-20,33-35H,11-16,21-22H2,1-6H3;3*1H
SMILES:
CNCCC1=CC(=C(C=C1)OC)CC2=CC(=CC(=C2OC)CC3=C(C=CC(=C3)CCNC)OC)CCNC.Cl.Cl.Cl
Molecular Formula:
C32H45N3O3 • 3HCl
Molecular Weight:
629.1
Compound 48/80 (hydrochloride)
CAS No.: 848035-21-2
Reference Standards
VCID: VC0163324
Molecular Formula: C32H45N3O3 • 3HCl
Molecular Weight: 629.1
| CAS No. | 848035-21-2 |
|---|---|
| Product Name | Compound 48/80 (hydrochloride) |
| Molecular Formula | C32H45N3O3 • 3HCl |
| Molecular Weight | 629.1 |
| IUPAC Name | 2-[4-methoxy-3-[[2-methoxy-3-[[2-methoxy-5-[2-(methylamino)ethyl]phenyl]methyl]-5-[2-(methylamino)ethyl]phenyl]methyl]phenyl]-N-methylethanamine;trihydrochloride |
| Standard InChI | InChI=1S/C32H45N3O3.3ClH/c1-33-14-11-23-7-9-30(36-4)26(17-23)21-28-19-25(13-16-35-3)20-29(32(28)38-6)22-27-18-24(12-15-34-2)8-10-31(27)37-5;;;/h7-10,17-20,33-35H,11-16,21-22H2,1-6H3;3*1H |
| Standard InChIKey | KIAWAQJORBNOIF-UHFFFAOYSA-N |
| SMILES | CNCCC1=CC(=C(C=C1)OC)CC2=CC(=CC(=C2OC)CC3=C(C=CC(=C3)CCNC)OC)CCNC.Cl.Cl.Cl |
| Description | Compound 48/80 is a condensation product of N-methyl-p-methoxyphenethylamine with formaldehyde that causes histamine degranulation from mast cells. Compound 48/80 also inhibits human platelet aggregation through suppression of calmodulin (CaM) (IC50 = 0.41 μg/ml for CaM-dependent Ca |
| Synonyms | 4-methoxy-3,5-bis[[2-methoxy-5-[2-(methylamino)ethyl]phenyl]methyl]-N-methyl-benzeneethanamine, trihydrochloride |
| Reference | 1.Rothschild, A.M. Mechanisms of histamine release by compound 48/80.. Br. J. Pharmac. 38(1), 253-262 (1970). |
| PubChem Compound | 118797323 |
| Last Modified | Dec 23 2021 |
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